Cas no 106000-50-4 (5H,16H-Benzo[e]benzo[3',4'][1]benzazepino[8',7':8,9][1,4,7,10,13,16]benzohexaoxacyclooctadecino[18,19-b]azepine-5,16,21,32(6H,22H)-tetrone,9,10,12,13,25,26,28,29-octahydro-)

5H,16H-Benzo[e]benzo[3',4'][1]benzazepino[8',7':8,9][1,4,7,10,13,16]benzohexaoxacyclooctadecino[18,19-b]azepine-5,16,21,32(6H,22H)-tetrone,9,10,12,13,25,26,28,29-octahydro- structure
106000-50-4 structure
Product Name:5H,16H-Benzo[e]benzo[3',4'][1]benzazepino[8',7':8,9][1,4,7,10,13,16]benzohexaoxacyclooctadecino[18,19-b]azepine-5,16,21,32(6H,22H)-tetrone,9,10,12,13,25,26,28,29-octahydro-
CAS No:106000-50-4
MF:C36H30N2O10
MW:650.630810260773
CID:224225
PubChem ID:3064911
Update Time:2025-04-19

5H,16H-Benzo[e]benzo[3',4'][1]benzazepino[8',7':8,9][1,4,7,10,13,16]benzohexaoxacyclooctadecino[18,19-b]azepine-5,16,21,32(6H,22H)-tetrone,9,10,12,13,25,26,28,29-octahydro- Chemical and Physical Properties

Names and Identifiers

    • 5H,16H-Benzo[e]benzo[3',4'][1]benzazepino[8',7':8,9][1,4,7,10,13,16]benzohexaoxacyclooctadecino[18,19-b]azepine-5,16,21,32(6H,22H)-tetrone,9,10,12,13,25,26,28,29-octahydro-
    • 5H,16H-Dibenzo[c,c'][1,4,7,10,13,16]hexaoxacyclooctadecino[2,3-h:11,12-h']bis[1]benzazepine-5,16,21,32(6H,22H)-tetrone,9,10,12,13,25,26,28,29-octahydro- (9CI)
    • BRN 4835428
    • cis-5,6,16,17-Tetrahydro-5,17,22,32-tetraoxodibenzo(c)azepino(6,7-b;6,7-p)dibenzo-18-crown-6
    • 106000-50-4
    • 5H,16H-Dibenzo(c,c')(1,4,7,10,13,16)hexaoxacyclooctadecino(2,3-h:11,12-h')bis(1)benzazepine-5,17,22,32(6H)-tetrone, 9,10,12,13,25,26,28,29-octahydro-
    • DTXSID80147467
    • Inchi: 1S/C36H30N2O10/c39-33-21-5-1-3-7-23(21)35(41)37-27-19-31-29(17-25(27)33)45-13-9-43-12-16-48-32-20-28-26(18-30(32)46-14-10-44-11-15-47-31)34(40)22-6-2-4-8-24(22)36(42)38-28/h1-8,17-20H,9-16H2,(H,37,41)(H,38,42)
    • InChI Key: HGJHLDZFQYKBKX-UHFFFAOYSA-N
    • SMILES: O1CCOCCOC2C=C3C(C(C4C=CC=CC=4C(N3)=O)=O)=CC=2OCCOCCOC2C=C3C(C(C4C=CC=CC=4C(N3)=O)=O)=CC1=2

Computed Properties

  • Exact Mass: 650.1901
  • Monoisotopic Mass: 650.19004516g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 0
  • Complexity: 1080
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 148Ų

Experimental Properties

  • PSA: 147.72
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